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Compound of Interest

Compound Name: 2-Chloro-3-methylbutane

Cat. No.: B3192504

Essential Safety and Handling Guide for 2-
Chloro-3-methylbutane

This document provides immediate safety, operational, and disposal guidance for the handling
of 2-Chloro-3-methylbutane (CAS No. 631-65-2) for researchers, scientists, and drug
development professionals. Due to limited available safety data for this specific compound, a
conservative approach to handling is strongly recommended.

Operational Plan: Handling and Disposal

1. Engineering Controls:
» Work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

e Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.[2]

e Use explosion-proof equipment and lighting.[1]
e Ground and bond containers when transferring the material to prevent static discharge.[1][2]
2. Personal Protective Equipment (PPE):

e Eye and Face Protection: Wear chemical safety goggles and a face shield.[3]
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Skin Protection:

o Wear a flame-retardant lab coat.

o Use chemically resistant gloves. Due to the lack of specific breakthrough time data for 2-
Chloro-3-methylbutane, it is advisable to use gloves rated for similar chlorinated
hydrocarbons or to double-glove. Regularly inspect gloves for any signs of degradation
and replace them immediately if compromised.

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, use
a NIOSH-approved respirator with an organic vapor cartridge.

. Handling Procedures:

Avoid contact with skin, eyes, and clothing.[1]

Do not inhale vapors or mists.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[1]

Use non-sparking tools.[1]

Wash hands thoroughly after handling.[3]

. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep away from incompatible materials such as strong oxidizing agents.

. Spill and Leak Procedures:

Evacuate the area and eliminate all ignition sources.[3]

Ventilate the area of the spill.

Wear appropriate PPE as described above.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).
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Collect the absorbed material into a suitable, labeled container for disposal.[1]

6. Disposal:

Dispose of waste in accordance with all local, state, and federal regulations.

Contact a licensed professional waste disposal service.[3]

Do not dispose of down the drain.

Quantitative Data

A thorough search of available safety data sheets and chemical databases did not yield specific
guantitative occupational exposure limits (OELS) or glove breakthrough time data for 2-Chloro-
3-methylbutane. The table below summarizes its known physical and chemical properties.

Property Value Reference
CAS Number 631-65-2 [4]
Molecular Formula CsH11Cl [5]
Molecular Weight 106.59 g/mol [6]
Boiling Point 90.4 °C at 760 mmHg [5]
Density 0.865 g/cm? [5]

Occupational Exposure Limits
(OELs)

No data available

] No specific data available for
Glove Breakthrough Time )
this compound

Experimental Protocols

Detailed experimental protocols should be developed on a case-by-case basis, incorporating
the safety and handling procedures outlined in this guide. A thorough risk assessment should
be conducted before any new procedure involving 2-Chloro-3-methylbutane is initiated.
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Visualizations

Below is a logical workflow for selecting Personal Protective Equipment when handling
chemicals with limited safety data, such as 2-Chloro-3-methylbutane.
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PPE Selection for Chemicals with Limited Data
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Caption: PPE selection workflow for chemicals with limited safety data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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